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Compound of Interest

Compound Name: ID-8

Cat. No.: B1674368

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of the
ID-8 murine ovarian carcinoma cell line and associated contaminated materials. Adherence to
these procedures is critical to ensure laboratory safety and regulatory compliance. The ID-8 cell
line, derived from C57BL/6 mouse ovarian surface epithelial cells, is a valuable tool in cancer
research.[1] It is classified as Biosafety Level 1 (BSL-1), suitable for work in a basic laboratory
setting with standard microbiological practices.[2]

I. Core Principles of ID-8 Waste Disposal

All materials that have come into contact with the ID-8 cell line must be considered
biohazardous waste and decontaminated prior to final disposal. The primary method of
decontamination is autoclaving, which uses high-pressure steam to sterilize the materials.

Il. Segregation and Collection of ID-8 Waste

Proper segregation of waste at the point of generation is crucial for safe and efficient disposal.
All containers for biohazardous waste must be clearly labeled with the universal biohazard
symbol.
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Waste Stream Collection Container

Liquid Waste (e.g., spent culture media, Leak-proof container with a loose-fitting lid to
supernatants) allow for steam penetration during autoclaving.
Solid Waste (e.g., cell culture flasks, plates, Autoclavable biohazard bags placed within a
pipette tips, gloves) secondary, rigid, leak-proof container with a lid.
Sharps Waste (e.g., serological pipettes, Puncture-resistant sharps container clearly
needles, scalpels) labeled as "Biohazardous Sharps."

lll. Step-by-Step Disposal Procedures
A. Liquid Waste Disposal

Collection: Collect all liquid waste that has been in contact with ID-8 cells in a designated,
leak-proof, autoclavable container.

Chemical Disinfection (Optional but Recommended): For an added layer of safety, you can
add bleach to the liquid waste to achieve a final concentration of 10% for at least 30 minutes
before autoclaving.

Autoclaving: Loosen the cap of the container to prevent pressure buildup. Place the
container in a secondary, leak-proof pan within the autoclave.

Autoclave Cycle: Run the autoclave on a liquid cycle, typically at 121°C (250°F) for a
minimum of 30-60 minutes.[3][4] The duration may need to be adjusted based on the volume
of liquid.

Final Disposal: After autoclaving and allowing the liquid to cool, it can be safely poured down
the drain with copious amounts of water.

B. Solid Waste Disposal

Packaging: Place all solid waste contaminated with ID-8 cells into a red or orange
autoclavable biohazard bag. Do not overfill the bag; it should be no more than three-quarters
full to allow for steam penetration.[3]
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o Preparation for Autoclaving: Loosely close the bag to allow steam to enter. Place the bag in a
secondary, leak-proof, and autoclavable container.

e Autoclave Cycle: Use a standard gravity or "dry" cycle for solid waste. A common cycle is
121°C (250°F) for at least 60 minutes.[3] Ensure the cycle includes a drying phase to reduce
odors and prevent dripping.

» Final Disposal: Once the autoclave cycle is complete and the bag has cooled, it can be
placed in the regular laboratory trash, provided it is not otherwise hazardous. Some
institutional policies may require it to be placed in a designated "treated biohazardous waste"
container.

C. Sharps Waste Disposal

o Collection: Immediately place all contaminated sharps into a designated, puncture-resistant
sharps container.

» Container Management: Do not overfill the sharps container. Once it is three-quarters full, it
should be sealed.

» Disposal: The sealed sharps container should be disposed of through the institution's
biohazardous waste disposal program. Do not autoclave sharps containers unless they are
specifically designed for autoclaving.

IV. Experimental Protocols Referenced

The disposal procedures outlined above are based on standard microbiological practices for
handling BSL-1 materials and biohazardous waste. Key experimental protocols that inform
these procedures include:

o Aseptic Technique: The principles of aseptic technique, used during the routine culture of ID-
8 cells, are foundational to containing the biological material and preventing contamination of
the laboratory environment.[5]

o Steam Sterilization (Autoclaving): The effectiveness of autoclaving is well-established for the
inactivation of microorganisms. The standard conditions of 121°C at 15 psi are sufficient to
kill bacteria, viruses, fungi, and spores.
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V. Logical Workflow for ID-8 Waste Disposal

4 Waste Generation A

Liquid Waste Solid Waste Sharps Waste
(Media, Supernatants) (Flasks, Plates, Gloves) (Pipettes, Needles)
- J

Waste Segr Pgation

Leak-proof Autoclavable Autoclavable Biohazard Bag Puncture-resistant
Container in Secondary Container Sharps Container

L Decontamination '
( ) )

-

Final Disposal

Drain Dlsposal Regular Laboratory Trash Final Dlsposal via
(with copious water) (or as per institutional policy) Certified Vendor

.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ID-8 cell line waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Cellosaurus cell line ID8 (CVCL_IU14) [cellosaurus.org]
e 2. accegen.com [accegen.com]
e 3. hsrm.umn.edu [hsrm.umn.edu]

e 4. Autoclaving Biological Waste | Biological Waste Treatment | Hazardous Waste |
Environmental Protection | Environmental Health & Safety | TTU [depts.ttu.edu]

e 5. m.youtube.com [m.youtube.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for ID-8 Murine Ovarian
Carcinoma Cell Line]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674368#id-8-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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